N-(4-ethoxybenzyl)-5-oxo-1-phenyl-3-pyrrolidinecarboxamide

• IUPAC Name: N-[(4-ethoxyphenyl)methyl]-5-oxo-1-phenylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H22N2O3/c1-2-25-18-10-8-15(9-11-18)13-21-20(24)16-12-19(23)22(14-16)17-6-4-3-5-7-17/h3-11,16H,2,12-14H2,1H3,(H,21,24)
• InChI Key: LLXDCMVRKKCMBA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CNC(=O)C2CC(=O)N(C2)C3=CC=CC=C3
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

N-(4-ethoxybenzyl)-5-oxo-1-phenyl-3-pyrrolidinecarboxamide, also known as EPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EPPA belongs to the family of pyrrolidinecarboxamide derivatives and is synthesized through a multistep process that involves the use of various reagents and solvents.

Mechanism of Action

The mechanism of action of N-(4-ethoxybenzyl)-5-oxo-1-phenyl-3-pyrrolidinecarboxamide is not fully understood. However, it is believed that this compound exerts its anti-inflammatory and analgesic effects through the inhibition of the cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of inflammatory mediators such as prostaglandins.
Biochemical and Physiological Effects
This compound has been shown to exhibit potent anti-inflammatory and analgesic effects in various animal models of inflammation and pain. Additionally, this compound has been found to be well-tolerated and does not exhibit any significant toxicity or adverse effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-ethoxybenzyl)-5-oxo-1-phenyl-3-pyrrolidinecarboxamide is its potent anti-inflammatory and analgesic effects, which make it a promising candidate for the treatment of various inflammatory disorders. Additionally, this compound is stable and highly pure, making it an ideal compound for use in laboratory experiments.
However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in vivo. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Future Directions

There are several future directions for research on N-(4-ethoxybenzyl)-5-oxo-1-phenyl-3-pyrrolidinecarboxamide. One potential avenue of research is to investigate the potential of this compound as a treatment for other inflammatory disorders such as multiple sclerosis and inflammatory bowel disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects in humans. Finally, research on the development of more efficient and cost-effective synthesis methods for this compound is also needed.

Scientific Research Applications

N-(4-ethoxybenzyl)-5-oxo-1-phenyl-3-pyrrolidinecarboxamide has been the subject of extensive scientific research due to its potential therapeutic applications. Recent studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory disorders such as arthritis and asthma.